Cas no 97649-40-6 (Acetic acid, [[4-(phenylsulfonyl)phenyl]sulfonyl]-)

• Product Name: Acetic acid, [[4-(phenylsulfonyl)phenyl]sulfonyl]-
• CAS No: 97649-40-6
• MF: C₁₄H₁₂O₆S₂
• MW: 340.371481895447
• CID: 1989073
• PubChem ID: 9949825
• Update Time: 2025-04-21

Acetic acid, [[4-(phenylsulfonyl)phenyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [[4-(phenylsulfonyl)phenyl]sulfonyl]-
• 2-[4-(benzenesulfonyl)phenyl]sulfonylacetic acid
• SCHEMBL4599211
• DTXSID50433248
• 97649-40-6

• Inchi： 1S/C14H12O6S2/c15-14(16)10-21(17,18)11-6-8-13(9-7-11)22(19,20)12-4-2-1-3-5-12/h1-9H,10H2,(H,15,16)
• InChI Key： FWYNTMJWYBNGAZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C=CC(=CC=1)S(CC(=O)O)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 340.00753045Da
• Monoisotopic Mass: 340.00753045Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 122Ų